2-(3,5-dichloro-2-hydroxyphenyl)-6-methyl-4-quinolinecarboxylic acid

• IUPAC Name: 2-(3,5-dichloro-2-hydroxyphenyl)-6-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C17H11Cl2NO3/c1-8-2-3-14-10(4-8)11(17(22)23)7-15(20-14)12-5-9(18)6-13(19)16(12)21/h2-7,21H,1H3,(H,22,23)
• InChI Key: QUEZLNSRLQEYEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=C(C(=CC(=C3)Cl)Cl)O
• Molecular Formula: C17H11Cl2NO3
• Molecular Weight: 348.2 g/mol

Description

2-(3,5-dichloro-2-hydroxyphenyl)-6-methyl-4-quinolinecarboxylic acid, also known as DCQA, is a synthetic compound that belongs to the quinolone family. It is a potent antioxidant and has been the subject of numerous scientific studies due to its potential applications in various fields, including medicine and industry.

Mechanism of Action

2-(3,5-dichloro-2-hydroxyphenyl)-6-methyl-4-quinolinecarboxylic acid exerts its antioxidant and anti-inflammatory effects through various mechanisms, including the inhibition of reactive oxygen species (ROS) and the modulation of various signaling pathways. It has been shown to activate the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
2-(3,5-dichloro-2-hydroxyphenyl)-6-methyl-4-quinolinecarboxylic acid has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as the activation of NF-κB signaling pathway. It has also been shown to enhance the activity of various antioxidant enzymes such as SOD and catalase.

Advantages and Limitations for Lab Experiments

2-(3,5-dichloro-2-hydroxyphenyl)-6-methyl-4-quinolinecarboxylic acid has several advantages and limitations for lab experiments. One of its advantages is its potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. However, its limitations include its low solubility in water, which makes it difficult to administer in vivo, and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 2-(3,5-dichloro-2-hydroxyphenyl)-6-methyl-4-quinolinecarboxylic acid. One potential direction is the development of more efficient synthesis methods to improve its yield and purity. Another direction is the investigation of its potential applications in the field of nanotechnology, where it could be used as a coating material for various surfaces. Additionally, further studies are needed to elucidate its mechanism of action and potential therapeutic applications in various diseases.

Scientific Research Applications

2-(3,5-dichloro-2-hydroxyphenyl)-6-methyl-4-quinolinecarboxylic acid has been extensively studied for its potential applications in various fields of science. It has been shown to possess potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.